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An In-depth Technical Guide on the Solubility of Ammonium Copper(II) Sulfate Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ammonium
copper(II) sulfate hexahydrate ((NH₄)₂Cu(SO₄)₂·6H₂O), a double salt belonging to the

Tutton's salt family. This document compiles available solubility data, outlines detailed

experimental protocols for solubility determination, and presents diagrams illustrating the

dissolution process.

Quantitative Solubility Data
Precise quantitative data for the solubility of ammonium copper(II) sulfate hexahydrate in

water across a range of temperatures is not readily available in tabular format in the public

domain. However, based on graphical representations from scientific literature and the known

behavior of isomorphous Tutton's salts, the following table presents estimated solubility values

in water. It is strongly recommended that these values be experimentally verified for critical

applications.

Table 1: Estimated Solubility of Ammonium Copper(II) Sulfate Hexahydrate in Water
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Temperature (°C) Solubility (g / 100 g H₂O)

0 ~15

10 ~18

20 ~22

30 ~27

40 ~33

50 ~40

60 ~48

Table 2: Qualitative Solubility of Ammonium Copper(II) Sulfate Hexahydrate in Other

Solvents

Solvent Qualitative Solubility

Ethanol Slightly soluble

Methanol Slightly soluble

Acetone Insoluble[1]

Glycerol
Information not readily available; likely sparingly

soluble

Nonpolar Solvents Insoluble[2]

Experimental Protocols for Solubility Determination
The following are detailed methodologies for determining the solubility of ammonium
copper(II) sulfate hexahydrate.

Gravimetric Method for Solubility in Water at Various
Temperatures
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This method involves preparing a saturated solution at a specific temperature, taking a known

mass of the solution, evaporating the solvent, and weighing the remaining solute.

Materials and Equipment:

Ammonium copper(II) sulfate hexahydrate, analytical grade

Distilled or deionized water

Constant temperature water bath with controller

Stirring hot plate with magnetic stir bars

Calibrated thermometer

Analytical balance (±0.0001 g)

Glass-stoppered flasks or vials

Syringes with filters (e.g., 0.45 µm pore size)

Pre-weighed weighing bottles or evaporating dishes

Drying oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of ammonium copper(II) sulfate hexahydrate to a series of

glass-stoppered flasks containing a known volume of distilled water.

Place the flasks in a constant temperature water bath set to the desired temperature.

Stir the mixtures vigorously using magnetic stirrers for a sufficient time (typically 24-48

hours) to ensure equilibrium is reached. The presence of undissolved solid at the bottom

of the flasks confirms saturation.

Sample Withdrawal:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8235736?utm_src=pdf-body
https://www.benchchem.com/product/b8235736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8235736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once equilibrium is achieved, stop stirring and allow the excess solid to settle.

Carefully withdraw a known volume (e.g., 10 mL) of the clear supernatant using a pre-

heated syringe fitted with a filter to avoid drawing in any solid particles. The syringe and

filter should be pre-heated to the experimental temperature to prevent premature

crystallization.

Gravimetric Analysis:

Dispense the collected saturated solution into a pre-weighed and labeled weighing bottle.

Record the total mass of the weighing bottle and the solution.

Place the weighing bottle in a drying oven set to a temperature that will evaporate the

water without decomposing the salt (e.g., 70-80 °C).

Dry the sample to a constant weight. This is achieved when consecutive weighings (after

cooling to room temperature in a desiccator) differ by no more than a few tenths of a

milligram.

Record the final mass of the weighing bottle containing the dry salt.

Calculation of Solubility:

Mass of the saturated solution = (Mass of weighing bottle + solution) - (Mass of empty

weighing bottle)

Mass of the dissolved salt = (Mass of weighing bottle + dry salt) - (Mass of empty weighing

bottle)

Mass of water = Mass of the saturated solution - Mass of the dissolved salt

Solubility ( g/100 g H₂O) = (Mass of the dissolved salt / Mass of water) x 100

Repeat this procedure for each desired temperature to construct a solubility curve.

Dissolution Pathway and Logical Relationships
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Ammonium copper(II) sulfate hexahydrate is a Tutton's salt, which is a type of double salt.

When it dissolves in water, it dissociates into its constituent ions. The dissolution process

involves the breakdown of the crystal lattice and the hydration of the resulting ions.

(NH₄)₂Cu(SO₄)₂·6H₂O(s)
(Crystal Lattice)

Dissociation &
Hydration

+ H₂O 2NH₄⁺(aq) + [Cu(H₂O)₆]²⁺(aq) + 2SO₄²⁻(aq)
(Hydrated Ions in Solution)

Click to download full resolution via product page

Caption: Dissolution of ammonium copper(II) sulfate hexahydrate in water.

The experimental workflow for determining solubility via the gravimetric method can be

visualized as a series of sequential steps.
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Caption: Experimental workflow for gravimetric solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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